(2S)-2-Aminopropane-1-thiol hydrochloride

• IUPAC Name: (2S)-2-aminopropane-1-thiol;hydrochloride
• InChI: InChI=1S/C3H9NS.ClH/c1-3(4)2-5;/h3,5H,2,4H2,1H3;1H/t3-;/m0./s1
• InChI Key: LGDQCFHYSGLOKP-DFWYDOINSA-N
• Canonical SMILES: CC(CS)N.Cl
• Isomeric SMILES: C[C@@H](CS)N.Cl
• Molecular Formula: C3H10ClNS
• Molecular Weight: 127.64 g/mol

Description

(2S)-2-Aminopropane-1-thiol hydrochloride, also known as cysteamine hydrochloride, is a small molecule drug that has been used for decades in the treatment of cystinosis, a rare genetic disorder that affects the kidneys and other organs. Cysteamine hydrochloride is a derivative of the amino acid cysteine and is known for its ability to break down cystine crystals that accumulate in the cells of patients with cystinosis. In recent years, cysteamine hydrochloride has also been the subject of scientific research for its potential use in other diseases and conditions.

Scientific Research Applications

Stability and Complex Formation in Chemical Systems

A study by González-Duarte and Vives (1989) explored the complex formation between CdII and 3-aminopropane-1-thiol, revealing the predominance of several complexes over a wide pH range. This research highlights the significance of aminopropane-1-thiol in understanding metal-ligand interactions, potentially offering insights into the behavior of "(2S)-2-Aminopropane-1-thiol hydrochloride" in similar settings (González-Duarte & Vives, 1989).

Enhancing Colloidal Stability and Fluorescence in Nanocrystals

Tamang et al. (2011) demonstrated the use of small thiol-containing amino acids for transferring semiconductor quantum dots from organic solvents to the aqueous phase, enhancing colloidal stability and fluorescence. This suggests potential applications of "(2S)-2-Aminopropane-1-thiol hydrochloride" in nanotechnology and bioimaging through surface modification of nanocrystals (Tamang et al., 2011).

Development of Iron(II) Complexes

Research by Krishnamurthy et al. (2005) on iron(II) complexes using mixed N3S(thiolate) ligands, including 1-[bis[2-(pyridin-2-yl)ethyl]amino]-2-methylpropane-2-thiol, has contributed to the understanding of magnetic properties and molecular structures in coordination chemistry. These findings may provide a foundation for the application of "(2S)-2-Aminopropane-1-thiol hydrochloride" in synthesizing novel metal complexes with specific magnetic behaviors (Krishnamurthy et al., 2005).

Chemosensing and Bioimaging

A chemodosimeter based on an iminocoumarin-Cu(II) ensemble for the detection of thiols, including "(2S)-2-Aminopropane-1-thiol hydrochloride", demonstrates the compound's potential in bioimaging and cellular studies. The ability to detect thiols selectively could be crucial for biomedical research and diagnostics (Jung et al., 2011).